3-(Dodecyloxy)-6-{[4-(heptyloxy)anilino]methylidene}cyclohexa-2,4-dien-1-one

• CAS No.: 643755-25-3
• Molecular Formula: C32H49NO3
• Molecular Weight: 495.7 g/mol
• IUPAC Name: 5-dodecoxy-2-[(4-heptoxyphenyl)iminomethyl]phenol
• InChI: InChI=1S/C32H49NO3/c1-3-5-7-9-10-11-12-13-15-17-25-36-31-21-18-28(32(34)26-31)27-33-29-19-22-30(23-20-29)35-24-16-14-8-6-4-2/h18-23,26-27,34H,3-17,24-25H2,1-2H3
• InChI Key: ZUCCOYANAQBLIV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=CC(=C(C=C1)C=NC2=CC=C(C=C2)OCCCCCCC)O

Description

The compound 3-(Dodecyloxy)-6-{[4-(heptyloxy)anilino]methylidene}cyclohexa-2,4-dien-1-one features a cyclohexa-2,4-dien-1-one core functionalized with:

• A dodecyloxy chain (C₁₂H₂₅O) at position 3, providing hydrophobicity and influencing crystal packing via van der Waals interactions.
• A methylidene anilino group at position 6, substituted with a heptyloxy chain (C₇H₁₅O) on the para position of the aniline ring.

The long alkyl chains (C12 and C7) suggest applications in liquid crystals or surfactants, while the conjugated system may impart optoelectronic properties.

Biological Activity

The compound 3-(Dodecyloxy)-6-{[4-(heptyloxy)anilino]methylidene}cyclohexa-2,4-dien-1-one is a complex organic molecule with potential biological activity. Its structure suggests that it may possess properties relevant to medicinal chemistry, particularly in the context of anti-cancer, anti-inflammatory, and antioxidant activities. This article reviews the biological activity of this compound based on available literature, including data tables and research findings.

Molecular Characteristics

• IUPAC Name : 3-(Dodecyloxy)-6-{[4-(heptyloxy)anilino]methylidene}cyclohexa-2,4-dien-1-one
• Molecular Formula : C35H55NO3
• Molecular Weight : 553.83 g/mol
• CAS Number : 643755-25-3

Structural Representation

The compound features a cyclohexadiene core, which is substituted with long alkoxy chains (dodecyloxy and heptyloxy groups) that may influence its solubility and interaction with biological membranes.

Antioxidant Activity

Research indicates that compounds with similar structural motifs often exhibit antioxidant properties. For instance, derivatives of phenolic compounds have been shown to scavenge free radicals effectively. The presence of dodecyloxy and heptyloxy substituents may enhance lipid solubility, potentially increasing the compound's bioavailability in biological systems.

Anti-inflammatory Effects

Compounds related to this structure have been evaluated for their ability to inhibit cyclooxygenase (COX) enzymes, which play a critical role in inflammation. For example, studies on similar molecules have demonstrated moderate inhibition of COX-2 and lipoxygenases (LOX-5 and LOX-15) . This suggests that 3-(Dodecyloxy)-6-{[4-(heptyloxy)anilino]methylidene}cyclohexa-2,4-dien-1-one may also possess anti-inflammatory properties.

Cytotoxicity Studies

Preliminary cytotoxicity assessments on related compounds have shown activity against various cancer cell lines. For example, derivatives were evaluated against MCF-7 breast cancer cells and exhibited significant cytotoxic effects . This raises the possibility that the target compound could similarly affect cancer cell viability.

Molecular Docking Studies

In silico studies using molecular docking techniques have been employed to predict the binding affinity of similar compounds to key biological targets. These studies often reveal hydrogen bonding interactions that contribute to the observed biological activities . Such computational approaches could be applied to 3-(Dodecyloxy)-6-{[4-(heptyloxy)anilino]methylidene}cyclohexa-2,4-dien-1-one to elucidate its mechanism of action.

Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	Reference
Antioxidant	Phenolic derivatives	Free radical scavenging
Anti-inflammatory	COX inhibitors	Moderate inhibition of COX-2
Cytotoxicity	MCF-7 cell line	Significant cytotoxic effects
Molecular Docking	Similar structures	Binding interactions with targets

Case Studies

• Study on Antioxidant Properties : A series of phenolic compounds were tested for their ability to scavenge free radicals. The results indicated that longer alkyl chains enhanced antioxidant activity due to improved lipophilicity.
• Cytotoxicity Evaluation : In vitro studies on related compounds showed IC50 values in the micromolar range against various cancer cell lines, indicating potential for therapeutic applications.

Comparison with Similar Compounds

Substituent Effects on Electronic and Structural Properties

Compound Name	Substituents	Key Functional Groups	Electronic Effects	References
Target Compound	3-(Dodecyloxy), 6-{[4-(heptyloxy)anilino]methylidene}	Alkoxy (electron-donating), Schiff base	Enhanced solubility in non-polar solvents; planar conjugation stabilized by H-bonding	N/A
6-[(2-Hydroxy-5-methylanilino)methylidene]-4-nitrocyclohexa-2,4-dien-1-one	4-Nitro, 2-hydroxy-5-methylanilino	Nitro (electron-withdrawing), phenol	Intramolecular O–H⋯O H-bonding; reduced planarity due to nitro steric effects
(6E)-6-({[2-methoxy-5-(trifluoromethyl)phenyl]amino}methylidene)-4-nitrocyclohexa-2,4-dien-1-one	4-Nitro, 2-methoxy-5-(CF₃)anilino	CF₃ (strong electron-withdrawing), methoxy	Increased polarity; enhanced thermal stability
(Z)-3-Benzyloxy-6-[(2-hydroxy-5-methylanilino)methylidene]cyclohexa-2,4-dien-1-one	3-Benzyloxy, 2-hydroxy-5-methylanilino	Aromatic benzyloxy, phenol	π-π stacking interactions; rigid structure

Key Observations :

• Electron-withdrawing groups (e.g., nitro, CF₃) reduce electron density on the cyclohexadienone ring, altering reactivity and optical properties.
• Long alkyl chains (e.g., dodecyloxy) enhance hydrophobicity and melt transition temperatures compared to shorter or aromatic substituents.

Crystallographic and Packing Behavior

Compound	Crystal System	Space Group	Unit Cell Volume (ų)	Notable Interactions	References
Target Compound	Likely monoclinic (predicted)	P2₁/c (common for analogs)	~1500–2000 (estimated)	van der Waals (alkyl chains), weak H-bonding	N/A
6-[(2-Hydroxy-5-methylanilino)methylidene]-4-nitrocyclohexa-2,4-dien-1-one	Monoclinic	P2₁/c	1271.77	O–H⋯O H-bonded dimers; planar molecular arrangement
(Z)-3-Benzyloxy-6-[(2-hydroxy-5-methylanilino)methylidene]cyclohexa-2,4-dien-1-one	Monoclinic	P2₁/c	1746.1	π-π stacking (benzyl rings); interlayer H-bonding
2,4-Dibromo-6-[(quinolin-8-ylamino)methylidene]cyclohexa-2,4-dien-1-one	Monoclinic	P2₁/c	Not reported	Br⋯Br halogen bonding; quinoline π-stacking

Key Observations :

• Alkyl chains increase unit cell volume and induce lamellar packing.
• Aromatic substituents (e.g., benzyloxy, quinoline) promote π-π interactions, enhancing thermal stability.